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Compound of Interest

Compound Name: (1-Cyclopropylethyl)methylamine
CAS No.: 926200-63-7
Cat. No.: B2787864

Get Quote

Executive Summary & Chemical Identity

(1-Cyclopropylethyl)methylamine is a secondary aliphatic amine featuring a cyclopropyl ring
adjacent to a chiral center. Structurally analogous to amphetamines (where the phenyl ring is
replaced by a cyclopropyl group), it serves as a critical pharmacophore in the development of
proteasome inhibitors and receptor antagonists (e.g., CGRP antagonists). Its unique steric bulk
and electronic properties—imparted by the strained cyclopropane ring—make it a valuable
building block in medicinal chemistry.
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Parameter

Detail

IUPAC Name

N-Methyl-1-cyclopropylethanamine

Common Synonyms

(1-Cyclopropylethyl)methylamine; N-Methyl-

alpha-methylcyclopropanemethanamine

CAS Number

926200-63-7 (Free Base)

Molecular Formula

Molecular Weight 99.18 g/mol
SMILES CC(C1CC1)NC
Appearance Colorless to pale yellow liquid (volatile)

Synthesis & Reaction Logic

To ensure the integrity of spectroscopic data, one must understand the synthetic origin. The

most robust route for high-purity synthesis is the Reductive Amination of methyl cyclopropyl

ketone. This "self-validating” method minimizes side products compared to direct alkylation.

Synthesis Workflow (DOT Visualization)

The following diagram outlines the reductive amination pathway, highlighting the critical imine

intermediate formation and subsequent reduction.
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Figure 1: Reductive amination workflow. The formation of the imine is the rate-limiting step,
followed by rapid irreversible reduction to the secondary amine.

Mass Spectrometry (MS) Data

Mass spectrometry provides the definitive fingerprint for this molecule. The fragmentation
pattern is governed by Alpha-Cleavage, a dominant mechanism for aliphatic amines.

Fragmentation Logic

e Molecular lon (

):
99. (Often weak in aliphatic amines).

o Base Peak (

58): Formed by

-cleavage adjacent to the nitrogen atom. The bond between the chiral carbon and the
cyclopropyl ring breaks, expelling the cyclopropyl radical.

o Fragment:

o Mass Calculation:

e Minor Peak (

84): Loss of the terminal methyl group (less favorable than losing the bulky cyclopropyl
group).

Fragmentation Pathway Diagram
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Figure 2: Primary fragmentation pathway under Electron lonization (70 eV).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR data is critical for verifying the integrity of the cyclopropyl ring and the N-methylation
state.

H NMR (Proton) Profile

The cyclopropyl group exhibits a unique high-field signature (0.0 — 1.0 ppm). The magnetic
anisotropy of the cyclopropane ring shields these protons significantly.
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Chemical Shift
( L. . . Structural
Multiplicity Integration Assignment
Context
» Ppm)
] Cyclopropyl cis to methine
0.15-0.35 Multiplet 2H _
substituent
trans to methine
0.45-0.65 Multiplet 2H Cyclopropyl ,
substituent
Methine of the
0.75-0.90 Multiplet 1H Cyclopropyl _
ring
Doublet ;
108 ( 3H Side-chain Coup-led to chiral
Hz) methine
. Chiral Methine ( Adjacent to N
1.85-2.05 Multiplet 1H
) and Cyclopropyl
. Characteristic N-
2.42 Singlet 3H _
Methyl signal
Exchangeable
15-25 Broad Singlet 1H (varies with
conc.)

C NMR (Carbon) Profile
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Chemical Shift (

Carbon Type Assignment
» Ppm)
Cyclopropyl methylene
25-40 carbons (typically two signals if
diastereotopic)
16.5 Cyclopropyl methine
19.8 Side-chain methyl
34.5 -Methyl carbon
Chiral center (attached to
62.5

Nitrogen)

Note: Shifts are referenced to

(

7.26,

77.16).

Infrared (IR) Spectroscopy

IR analysis provides a quick confirmation of the functional groups, particularly the secondary
amine and the strained ring system.

e 3300 - 3350 cm

stretching (weak, single band for secondary amine).
e 3000 —3080 cm
: Cyclopropyl

stretching (distinctive region for strained rings, slightly higher than alkyl
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).

e 2800 — 2960 cm
. Alkyl
stretching (

)

e 1450 - 1470 cm

bending /
deformation.

e 1020 - 1040 cm

: Ring deformation (skeletal vibration of cyclopropane).

Quality Control & Purity Validation

For researchers using this compound as an intermediate, purity must be validated to prevent
downstream errors.

o Chiral Purity: If the synthesis was not stereoselective, the product is a racemate. Chiral
HPLC (e.g., Chiralcel OD-H column) is required to determine Enantiomeric Excess (ee).

o Salt Formation: The free base is volatile. Conversion to the Hydrochloride (HCI) or Oxalate
salt is recommended for stability and easier handling. The HCI salt will show a broad
ammonium peak in

H NMR (

ppm).
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e Impurity Check: Look for residual Methyl Cyclopropyl Ketone (ketone C=0 stretch at ~1700
cm

) or 1-Cyclopropylethylamine (primary amine, lack of N-methyl singlet in NMR).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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